Cas no 2044711-15-9 (Fmoc-N-Me-HoArg(pbf)-OH)

• Product Name: Fmoc-N-Me-HoArg(pbf)-OH
• CAS No: 2044711-15-9
• MF: C₃₆H₄₄N₄O₇S
• MW: 676.82216835022
• CID: 5064282
• PubChem ID: 122173774
• Update Time: 2025-05-21

Fmoc-N-Me-HoArg(pbf)-OH Chemical and Physical Properties

Names and Identifiers

• Fmoc-N-Me-HoArg(pbf)-OH
• Fmoc-N-Me-D-HoArg(pbf)-OH
• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)-6-(3-((2,2,4,6,7-pentamethyl-2,3-dihydrobenzofuran-5-yl)sulfonyl)guanidino)hexanoic acid
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)-6-(3-((2,2,4,6,7-pentamethyl-2,3-dihydrobenzofuran-5-yl)sulfonyl)guanidino)hexanoic acid
• (2R)-6-[[amino-[(2,2,4,6,7-pentamethyl-3H-1-benzofuran-5-yl)sulfonylamino]methylidene]amino]-2-[9H-fluoren-9-ylmethoxycarbonyl(met
• (2S)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl](methyl)amino}-6-[N'-(2,2,4,6,7-pentamethyl-3H-1-benzofuran-5-ylsulfonyl)carbamimidamido]hexanoic acid
• F76897
• SCHEMBL19608915
• BS-51390
• (2S)-6-[[amino-[(2,2,4,6,7-pentamethyl-3H-1-benzofuran-5-yl)sulfonylamino]methylidene]amino]-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]hexanoic acid
• 2044711-15-9

• Inchi： 1S/C36H44N4O7S/c1-21-22(2)32(23(3)28-19-36(4,5)47-31(21)28)48(44,45)39-34(37)38-18-12-11-17-30(33(41)42)40(6)35(43)46-20-29-26-15-9-7-13-24(26)25-14-8-10-16-27(25)29/h7-10,13-16,29-30H,11-12,17-20H2,1-6H3,(H,41,42)(H3,37,38,39)
• InChI Key： DMYRTAYAYQTZHC-UHFFFAOYSA-N
• SMILES： S(C1C(C)=C(C)C2=C(C=1C)CC(C)(C)O2)(N/C(/N)=N/CCCCC(C(=O)O)N(C)C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(=O)=O

Computed Properties

• Exact Mass: 676.29307093g/mol
• Monoisotopic Mass: 676.29307093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 48
• Rotatable Bond Count: 13
• Complexity: 1260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 169

Additional information on Fmoc-N-Me-HoArg(pbf)-OH

Fmoc-N-Me-HoArg(pbf)-OH: A Comprehensive Overview

The compound Fmoc-N-Me-HoArg(pbf)-OH, with the CAS number 2044711-15-9, is a highly specialized amino acid derivative that has garnered significant attention in the fields of peptide synthesis and drug discovery. This compound is a modified form of arginine, a naturally occurring amino acid, and its structure incorporates several functional groups that enhance its utility in various biochemical applications. The Fmoc (9-fluorenylmethyloxycarbonyl) group serves as a protecting group for the amino terminus, while the pbf (phenylbutyroyl) group modifies the guanidino side chain of arginine. Additionally, the N-Me (N-methyl) modification further enhances the compound's stability and solubility.

Recent studies have highlighted the importance of Fmoc-N-Me-HoArg(pbf)-OH in peptide synthesis, particularly in the construction of bioactive peptides and protein mimetics. The combination of Fmoc and pbf groups allows for precise control over peptide assembly, enabling researchers to synthesize complex sequences with high fidelity. Moreover, the N-Me modification has been shown to improve the pharmacokinetic properties of peptides, making them more suitable for therapeutic applications.

One of the most notable applications of Fmoc-N-Me-HoArg(pbf)-OH is in the development of peptide-based drugs targeting various disease states, including cancer and infectious diseases. For instance, researchers have utilized this compound to design peptides that mimic natural ligands, thereby modulating receptor activity and potentially leading to novel therapeutic strategies. The ability to fine-tune the chemical properties of Fmoc-N-Me-HoArg(pbf)-OH has also facilitated its use in drug delivery systems, where it serves as a carrier for bioactive molecules.

From a structural standpoint, Fmoc-N-Me-HoArg(pbf)-OH exhibits a unique balance between hydrophilic and hydrophobic regions. The Fmoc group introduces a bulky, hydrophobic moiety that enhances stability during peptide synthesis, while the pbf group imparts additional hydrophilicity to the molecule. This dual nature makes it an ideal building block for constructing peptides with diverse physicochemical properties. Recent advancements in computational chemistry have further elucidated the role of these functional groups in determining the overall conformation and activity of synthesized peptides.

In terms of synthesis, Fmoc-N-Me-HoArg(pbf)-OH is typically prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The incorporation of protecting groups like Fmoc and pbf requires meticulous control over reaction conditions to ensure high yields and purity. Researchers have also explored alternative synthetic routes, such as microwave-assisted synthesis and enzymatic methods, to streamline the production process and reduce costs.

The growing interest in Fmoc-N-Me-HoArg(pbf)-OH can be attributed to its versatility across multiple disciplines. In addition to peptide synthesis, this compound has found applications in materials science, where it is used to design self-assembling peptides for tissue engineering and nanotechnology. Its ability to form stable secondary structures under physiological conditions makes it an attractive candidate for constructing biomimetic materials.

Looking ahead, ongoing research aims to further optimize Fmoc-N-Me-HoArg(pbf)-OH for specific applications. For example, efforts are being made to enhance its biocompatibility by introducing additional modifications that minimize immunogenicity. Furthermore, advances in high-throughput screening techniques are expected to accelerate the discovery of novel peptide-based therapeutics incorporating this compound.

In conclusion, Fmoc-N-Me-HoArg(pbf)-OH stands as a testament to the ingenuity of modern chemical synthesis and its profound impact on biomedical research. With its unique combination of functional groups and versatile properties, this compound continues to play a pivotal role in advancing our understanding of peptide chemistry and its applications in drug discovery.